Cas no 21743-75-9 (2-(1H-1,2,3,4-tetrazol-5-yl)acetic acid)

• Product Name: 2-(1H-1,2,3,4-tetrazol-5-yl)acetic acid
• CAS No: 21743-75-9
• MF: C₃H₄N₄O₂
• MW: 128.08945941925
• MDL: MFCD03094010
• CID: 274466
• PubChem ID: 89031
• Update Time: 2025-05-20

2-(1H-1,2,3,4-tetrazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole-5-aceticacid
• 1H-TETRAZOLE-5-ACETIC ACID
• (1H-Tetrazol-5-yl)-acetic acid
• 2-(1H-tetrazol-5-yl)acetic acid
• 2-(2H-tetrazol-5-yl)acetic acid
• 1H-tetrazol-5-ylacetic acid
• 1H-tetrazol-5-ylacetic acid(SALTDATA: FREE)
• tetrazolacetic acid
• tetrazole-5-acetic acid
• tetrazoleacetic acid
• 2-(1H-1,2,3,4-tetrazol-5-yl)acetic acid

• MDL： MFCD03094010
• Inchi： 1S/C3H4N4O2/c8-3(9)1-2-4-6-7-5-2/h1H2,(H,8,9)(H,4,5,6,7)
• InChI Key： JUNAPQMUUHSYOV-UHFFFAOYSA-N
• SMILES： OC(CC1N=NNN=1)=O

Computed Properties

• Exact Mass: 128.03300
• Monoisotopic Mass: 128.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -1
• Topological Polar Surface Area: 91.8A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.71
• Melting Point: 177°C(lit.)
• Boiling Point: 451 °C at 760 mmHg
• Flash Point: 226.5 °C
• Refractive Index: 1.613
• PSA: 91.76000
• LogP: -1.17320
• Sensitiveness: Sensitive to air
• Solubility: Not determined

2-(1H-1,2,3,4-tetrazol-5-yl)acetic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H228-H315-H319
• Warning Statement： P210-P240-P241-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：III
• Safety Term：S26-S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on 2-(1H-1,2,3,4-tetrazol-5-yl)acetic acid

Introduction to 2-(1H-1,2,3,4-Tetrazol-5-Yl)Acetic Acid (CAS No. 21743-75-9)

2-(1H-1,2,3,4-Tetrazol-5-Yl)Acetic Acid, also known by its CAS registry number CAS No. 21743-75-9, is a compound of significant interest in various fields of chemistry and materials science. This compound belongs to the class of tetrazole derivatives, which are widely studied due to their unique chemical properties and potential applications in drug discovery, agrochemicals, and advanced materials. The molecule consists of a tetrazole ring fused with an acetic acid moiety, making it a versatile building block for further chemical modifications.

The tetrazole ring in 2-(1H-1,2,3,4-Tetrazol-5-Yl)Acetic Acid is a five-membered aromatic heterocycle containing four nitrogen atoms and one carbon atom. This structure imparts the compound with high stability and reactivity under certain conditions. The acetic acid group attached to the tetrazole ring introduces additional functional groups that can be exploited for various chemical transformations. Recent studies have highlighted the potential of this compound as a precursor for synthesizing bioactive molecules and advanced materials.

One of the most promising applications of CAS No. 21743-75-9 lies in its use as an intermediate in drug development. Researchers have explored its ability to form stable bonds with other functional groups, enabling the creation of complex molecular architectures with potential therapeutic applications. For instance, studies published in 2023 have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities in preclinical models.

In addition to its role in pharmaceuticals, 2-(1H-1,2,3,4-Tetrazol-5-Yl)Acetic Acid has gained attention in the field of agrochemistry. Its ability to interact with metal ions has led to investigations into its potential as a herbicide or fungicide. Recent research has shown that certain derivatives of this compound can inhibit the growth of pathogenic fungi without causing significant harm to crops.

The synthesis of CAS No. 21743-75-9 typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the reaction of sodium azide with an appropriate alkyl halide followed by hydrolysis to form the tetrazole ring. The acetic acid group is then introduced through subsequent reactions involving carboxylation or substitution reactions.

The physical properties of 2-(1H-1,2,3,4-Tetrazol-5-Yl)Acetic Acid make it suitable for a wide range of applications. Its melting point and solubility characteristics allow it to be used in both organic and aqueous environments. Furthermore, its stability under thermal and oxidative conditions makes it a reliable component in various chemical processes.

In terms of environmental impact, recent studies have focused on the biodegradability and toxicity profiles of this compound. Initial findings suggest that under controlled conditions,CAS No. 21743-75- exhibits low toxicity towards aquatic organisms when used at recommended concentrations.

The versatility of 2-(1H-tetrazolyl)acetic acid makes it an invaluable tool for chemists exploring new frontiers in material science and drug discovery.